Cas no 897612-14-5 (N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-nitrobenzamide)

• Product Name: N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-nitrobenzamide
• CAS No: 897612-14-5
• MF: C₁₉H₁₆FN₃O₃S
• MW: 385.412046432495
• CID: 5513109
• Update Time: 2025-05-24

N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-[2-(4-fluorophenyl)-4-methyl-5-thiazolyl]ethyl]-3-nitro-
• N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-nitrobenzamide

• Inchi： 1S/C19H16FN3O3S/c1-12-17(27-19(22-12)13-5-7-15(20)8-6-13)9-10-21-18(24)14-3-2-4-16(11-14)23(25)26/h2-8,11H,9-10H2,1H3,(H,21,24)
• InChI Key： GTCWSBBBQFLODN-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CC=C(F)C=C2)=NC=1C)(=O)C1=CC=CC([N+]([O-])=O)=C1

Additional information on N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-nitrobenzamide

N-{2-[2-(4-Fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-3-nitrobenzamide: A Comprehensive Overview

The compound N-{2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-3-nitrobenzamide, identified by the CAS number 897612-14-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a thiazole ring system and a nitrobenzamide moiety. The presence of these functional groups contributes to its versatile reactivity and biological activity.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The thiazole ring in this compound plays a crucial role in stabilizing the molecule's structure and enhancing its bioavailability. Additionally, the nitrobenzamide group is known for its ability to participate in hydrogen bonding, which can influence the compound's solubility and interaction with biological targets.

One of the most promising applications of N-{2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-3-nitrobenzamide is in the field of oncology. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, making it a potential candidate for anticancer drug development. The mechanism of action involves inhibition of key enzymes associated with cell proliferation and apoptosis regulation.

In addition to its therapeutic potential, this compound has also been explored for its role in agrochemicals. The fluorophenyl group within the molecule enhances its stability under environmental conditions, making it suitable for use as a fungicide or herbicide. Recent field trials have shown promising results in terms of crop protection without adverse effects on non-target organisms.

The synthesis of N-{2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-3-nitrobenzamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the thiazole ring through cyclization reactions and subsequent functionalization to introduce the nitrobenzamide group.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into its molecular structure and dynamic behavior, which are essential for optimizing its synthesis and application.

In conclusion, N-{2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-3-nitrobenzamide (CAS No: 897612-14-5) represents a significant advancement in organic chemistry with diverse applications across therapeutics and agriculture. Its unique structural features and promising biological activity position it as a valuable asset in future research and development endeavors.